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Compound of Interest

Compound Name: Umi-77

Cat. No.: B15581311 Get Quote

For Researchers, Scientists, and Drug Development Professionals: This document provides

critical safety protocols, operational guidance, and disposal plans for the selective Mcl-1

inhibitor, Umi-77. Adherence to these procedures is essential for ensuring laboratory safety

and experimental integrity.

Immediate Safety and Handling
Umi-77 is a small molecule inhibitor that requires careful handling to minimize exposure risks.

[1][2] While a comprehensive toxicological profile has not been fully established, the available

Material Safety Data Sheets (MSDS) indicate that the compound may be irritating to the

mucous membranes, upper respiratory tract, eyes, and skin.[1][2] Inhalation, ingestion, or skin

absorption may be harmful.[1]

Personal Protective Equipment (PPE): A comprehensive assessment of hazards should be

conducted for each specific experimental protocol. However, the following minimum PPE is

required when handling Umi-77 in a laboratory setting:

Eye and Face Protection: Safety glasses with side shields are the minimum requirement. For

tasks with a risk of splashing, chemical safety goggles and a face shield are mandatory.

Body Protection: A standard laboratory coat is required.

Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental

contact. If direct or prolonged contact is anticipated, double-gloving or the use of more robust
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chemical-resistant gloves is recommended. Gloves should be changed immediately upon

contamination.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood, to avoid the inhalation of dust or aerosols.[1] If a fume hood

is not available, a NIOSH-approved respirator may be necessary, depending on the scale of

the work and the potential for aerosolization.

Emergency Procedures:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[2]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water if the person is

conscious. Seek immediate medical attention.[2]

Operational Plans: Storage and Preparation of Umi-
77
Proper storage and preparation of Umi-77 are critical for maintaining its stability and ensuring

accurate experimental results.
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Parameter Guideline Source(s)

Storage (Powder)

Store at -20°C for up to 3

years. Can be stored at 4°C for

up to 2 years.

[3]

Storage (In Solvent)

Store at -80°C for up to 6

months. Store at -20°C for up

to 1 month. Aliquot stock

solutions to avoid repeated

freeze-thaw cycles.

[3][4]

Solubility

DMSO: ≥28 mg/mL (59.79

mM). Use fresh, anhydrous

DMSO as it is hygroscopic,

and moisture can reduce

solubility. Ethanol: ≥7.2 mg/mL.

Water: Insoluble.

[3][4][5]

Stock Solution Preparation

For a 10 mM stock solution in

DMSO, dissolve the

appropriate mass of Umi-77 in

the calculated volume of fresh

DMSO. Gentle warming to

37°C and/or sonication can aid

in dissolution.

[5][6]

Working Solution Preparation

(In Vitro)

Dilute the DMSO stock solution

in the appropriate cell culture

medium to the desired final

concentration immediately

before use.

Working Solution Preparation

(In Vivo)

A common formulation is a

mixture of DMSO, PEG300,

Tween 80, and saline. For

example, a solution can be

prepared with 10% DMSO,

40% PEG300, 5% Tween 80,

and 45% saline. Prepare this

[6]
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solution fresh on the day of

use.

Experimental Protocol: In Vitro Apoptosis Induction
Assay in Pancreatic Cancer Cells
This protocol outlines a method to assess the pro-apoptotic effects of Umi-77 on a pancreatic

cancer cell line, such as Panc-1 or BxPC-3.

1. Cell Culture:

Culture pancreatic cancer cells (e.g., Panc-1) in DMEM supplemented with 10% FBS and
1% penicillin-streptomycin.
Maintain cells in a humidified incubator at 37°C with 5% CO2.

2. Treatment with Umi-77:

Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of
harvesting.
Prepare a range of Umi-77 concentrations (e.g., 1 µM, 5 µM, 10 µM, 25 µM) by diluting the
10 mM DMSO stock solution in fresh cell culture medium. Include a vehicle control (DMSO
at the same final concentration as the highest Umi-77 treatment).
Replace the existing medium in the wells with the medium containing the different
concentrations of Umi-77 or the vehicle control.
Incubate the cells for a predetermined time course (e.g., 24, 48, or 72 hours).

3. Apoptosis Analysis by Annexin V/Propidium Iodide (PI) Staining and Flow Cytometry:

Harvest both adherent and floating cells. For adherent cells, use trypsin-EDTA, and then
combine with the supernatant containing the floating cells.
Wash the cells twice with cold 1X PBS.
Resuspend the cell pellet in 1X Annexin V binding buffer.
Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the
manufacturer's instructions.
Incubate the cells in the dark at room temperature for 15 minutes.
Analyze the stained cells by flow cytometry within one hour.[7][8][9]
Healthy cells: Annexin V-negative and PI-negative.
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Early apoptotic cells: Annexin V-positive and PI-negative.
Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Umi-77 Mechanism of Action: Induction of
Apoptosis
Umi-77 is a selective inhibitor of the anti-apoptotic protein Myeloid cell leukemia-1 (Mcl-1), a

member of the Bcl-2 family.[3][4][6] It binds to the BH3-binding groove of Mcl-1 with high affinity

(Ki of approximately 490 nM).[4][6] This binding competitively inhibits the interaction of Mcl-1

with pro-apoptotic proteins such as Bak and Bax.[5][10] The liberation of Bak and Bax from

Mcl-1 leads to their activation, which in turn triggers the intrinsic apoptotic pathway. This

pathway is characterized by the release of cytochrome c from the mitochondria and the

subsequent activation of caspases, ultimately leading to programmed cell death.[5][10][11]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15581311?utm_src=pdf-body
https://www.benchchem.com/product/b15581311?utm_src=pdf-body
https://www.medchemexpress.com/UMI-77.html
https://www.selleckchem.com/products/umi-77.html
https://www.targetmol.com/compound/umi-77
https://www.selleckchem.com/products/umi-77.html
https://www.targetmol.com/compound/umi-77
https://www.apexbt.com/umi-77.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4174574/
https://www.apexbt.com/umi-77.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4174574/
https://pubmed.ncbi.nlm.nih.gov/24019208/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Umi-77 inhibits Mcl-1, leading to the activation of Bak and Bax and subsequent

apoptosis.
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Disposal Plan
All waste containing Umi-77, including unused solid compound, solutions, contaminated

labware (e.g., pipette tips, tubes), and cell culture media, must be considered chemical waste.

1. Solid Waste:

Collect unused solid Umi-77 and any grossly contaminated items (e.g., weighing paper,
gloves) in a clearly labeled, sealed container.

2. Liquid Waste:

Collect all aqueous and organic solutions containing Umi-77 in a compatible, sealed, and
clearly labeled waste container. Do not mix with incompatible waste streams.

3. Contaminated Labware:

Disposable labware that has come into contact with Umi-77 should be collected in a
designated chemical waste container.
Non-disposable glassware should be decontaminated by rinsing with a suitable solvent (e.g.,
ethanol or DMSO) to remove residual Umi-77. The rinsate must be collected as chemical
waste.

4. Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"Umi-77," and the approximate concentration and quantity.
Store waste containers in a designated, secondary containment area away from
incompatible materials, pending pickup by your institution's environmental health and safety
(EHS) department.

5. Final Disposal:

Arrange for the disposal of all Umi-77 waste through your institution's certified hazardous
waste management program.[1] Do not dispose of Umi-77 down the drain or in regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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